![molecular formula C25H27FN4O6S B2637450 2-(4-((4-(4-fluorophenyl)thiazol-2-yl)methyl)piperazin-1-yl)-N-(3-methoxyphenyl)acetamide oxalate CAS No. 1216408-37-5](/img/structure/B2637450.png)
2-(4-((4-(4-fluorophenyl)thiazol-2-yl)methyl)piperazin-1-yl)-N-(3-methoxyphenyl)acetamide oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-((4-(4-fluorophenyl)thiazol-2-yl)methyl)piperazin-1-yl)-N-(3-methoxyphenyl)acetamide oxalate is a useful research compound. Its molecular formula is C25H27FN4O6S and its molecular weight is 530.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Microwave Assisted Synthesis and Biological Activities
Research involving the synthesis of norfloxacin derivatives, including those with thiazole or thiazolidin moieties, has shown significant antimicrobial activities. Compounds derived from 1-(2-methoxyphenyl)piperazine exhibited excellent antimicrobial and antiurease activities, suggesting potential applications in developing new antibiotics or treatments for urease-related conditions (Menteşe et al., 2013).
Antitumor Activities
A series of 1-phenyl-4-substituted phthalazine derivatives were synthesized and evaluated for antiproliferative activity, demonstrating good antitumor activities. Some compounds exhibited better antitumor activities than 5-fluorouracil against human esophageal cancer cells, indicating their potential as efficient and economical antitumor drugs (Xin et al., 2018).
VEGFR-2-TK Inhibition and Antiproliferative Activity
Novel 4-(piperazin-1-yl)quinolin-2(1H)-one bearing thiazoles with antiproliferative activity were synthesized. These compounds showed higher cytotoxic activity than staurosporine against breast cancer T-47D cell line and exhibited VEGFR-2 inhibitory activity comparable to sorafenib. This highlights their promise as antiproliferative agents requiring further optimization (Hassan et al., 2021).
Antibacterial Activities of Novel Oxazolidinones
The design and synthesis of novel piperazinylaryloxazolidinones with heteroaryl groups evaluated for their in vitro antibacterial activities showed superior activities than linezolid, including against linezolid-resistant Staphylococcus aureus strains. This suggests their potential as new antibacterial agents (Srivastava et al., 2008).
Properties
IUPAC Name |
2-[4-[[4-(4-fluorophenyl)-1,3-thiazol-2-yl]methyl]piperazin-1-yl]-N-(3-methoxyphenyl)acetamide;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25FN4O2S.C2H2O4/c1-30-20-4-2-3-19(13-20)25-22(29)14-27-9-11-28(12-10-27)15-23-26-21(16-31-23)17-5-7-18(24)8-6-17;3-1(4)2(5)6/h2-8,13,16H,9-12,14-15H2,1H3,(H,25,29);(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMHHFNLKMGQAKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)CN2CCN(CC2)CC3=NC(=CS3)C4=CC=C(C=C4)F.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27FN4O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
530.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.